Cas no 6342-64-9 (1-(5-Chloro-2-methoxyphenyl)ethanone)
1-(5-Chloro-2-methoxyphenyl)ethanone is a chlorinated aromatic ketone with the molecular formula C₉H₉ClO₂. This compound features a methoxy group and a chloro substituent on the benzene ring, which influence its reactivity and physicochemical properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing chloro group enhances its utility in electrophilic substitution reactions, while the methoxy group contributes to solubility and functional group compatibility. Its well-defined structure and stability make it suitable for controlled reactions in fine chemical manufacturing. The compound is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its potential irritant properties.
6342-64-9 structure
Product Name:1-(5-Chloro-2-methoxyphenyl)ethanone
CAS No:6342-64-9
MF:C9H9ClO2
MW:184.619561910629
MDL:MFCD00174339
CID:46667
PubChem ID:240434
Update Time:2025-06-07
1-(5-Chloro-2-methoxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Chloro-2-methoxyphenyl)ethanone
- 5-Chloro-2-methoxyacetophenone
- DTXSID50286594
- AB01320877-02
- QPIUQLBBCQTWMJ-UHFFFAOYSA-N
- CS-0144573
- Z54601467
- SCHEMBL364764
- Ethanone, 1-(5-chloro-2-methoxyphenyl)-
- FT-0636106
- NCGC00325575-01
- 5'-Chloro-2'-methoxyacetophenone
- NSC-46629
- 1-(5-chloranyl-2-methoxy-phenyl)ethanone
- AKOS000295787
- NSC46629
- A834369
- 1-(5-chloro-2-methoxy-phenyl)-ethanone
- FS-1582
- 5 inverted exclamation mark -Chloro-2 inverted exclamation mark -methoxyacetophenone
- D97582
- 1-(5-chloro-2-methoxyphenyl)ethan-1-one
- MFCD00174339
- 6342-64-9
- AM1115
- SY063550
- EN300-14420
- NSC 46629
- STK661647
-
- MDL： MFCD00174339
- Inchi： 1S/C9H9ClO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-5H,1-2H3
- InChI Key： QPIUQLBBCQTWMJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C(C)=O)C=1)OC
Computed Properties
- Exact Mass: 184.02900
- Monoisotopic Mass: 184.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Boiling Point: 115-120°C/5mm
- PSA: 26.30000
- LogP: 2.55120
1-(5-Chloro-2-methoxyphenyl)ethanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(5-Chloro-2-methoxyphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 019292-5g |
5-Chloro-2-methoxyacetophenone |
6342-64-9 | 95% | 5g |
￡43.00 | 2022-03-01 | |
| Fluorochem | 019292-25g |
5-Chloro-2-methoxyacetophenone |
6342-64-9 | 95% | 25g |
￡136.00 | 2022-03-01 | |
| Fluorochem | 019292-100g |
5-Chloro-2-methoxyacetophenone |
6342-64-9 | 95% | 100g |
￡406.00 | 2022-03-01 | |
| Chemenu | CM283174-100g |
1-(5-Chloro-2-methoxyphenyl)ethanone |
6342-64-9 | 95% | 100g |
$443 | 2021-06-16 | |
| Fluorochem | 019292-1g |
5-Chloro-2-methoxyacetophenone |
6342-64-9 | 95% | 1g |
￡14.00 | 2022-03-01 | |
| Apollo Scientific | OR912415-10g |
5-Chloro-2-methoxyacetophenone |
6342-64-9 | 95% | 10g |
£125.00 | 2023-09-01 | |
| Apollo Scientific | OR912415-25g |
5-Chloro-2-methoxyacetophenone |
6342-64-9 | 98% | 25g |
£160.00 | 2025-02-20 | |
| TRC | C596883-10mg |
1-(5-Chloro-2-methoxyphenyl)ethanone |
6342-64-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596883-50mg |
1-(5-Chloro-2-methoxyphenyl)ethanone |
6342-64-9 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596883-100mg |
1-(5-Chloro-2-methoxyphenyl)ethanone |
6342-64-9 | 100mg |
$ 80.00 | 2022-06-06 |
1-(5-Chloro-2-methoxyphenyl)ethanone Related Literature
-
1. 705. Griseofulvin. Part XII. Position of the aryl methyl ether linkage, labile to aqueous alkaliL. A. Duncanson,John Frederick Grove,J. Macmillan,T. P. C. Mulholland J. Chem. Soc. 1957 3555
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